Cas no 2229476-11-1 (3-{imidazo1,2-apyridin-2-yloxy}-3-methylazetidine)

• Product Name: 3-{imidazo1,2-apyridin-2-yloxy}-3-methylazetidine
• CAS No: 2229476-11-1
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6482924
• PubChem ID: 165971577
• Update Time: 2025-10-28

3-{imidazo1,2-apyridin-2-yloxy}-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyridin-2-yloxy}-3-methylazetidine
• EN300-1772557
• 3-{imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine
• 2229476-11-1

• Inchi： 1S/C11H13N3O/c1-11(7-12-8-11)15-10-6-14-5-3-2-4-9(14)13-10/h2-6,12H,7-8H2,1H3
• InChI Key： WFEJELWRLATUJN-UHFFFAOYSA-N
• SMILES： O(C1=CN2C=CC=CC2=N1)C1(C)CNC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.6Ų

Additional information on 3-{imidazo1,2-apyridin-2-yloxy}-3-methylazetidine

3-{Imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine: A Comprehensive Overview

The compound with CAS No. 2229476-11-1, known as 3-{imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The imidazo[1,2-a]pyridine moiety, a heterocyclic aromatic system, plays a central role in its chemical properties and biological activity. The azetidine ring, a four-membered cyclic amine, further enhances the molecule's versatility and reactivity.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including kinases and ion channels. The presence of the methyl group on the azetidine ring in 3-{imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine introduces steric effects that can influence the molecule's binding affinity and selectivity. This makes it a promising candidate for designing novel therapeutic agents.

The synthesis of 3-{imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is followed by nucleophilic substitution or coupling reactions to introduce the azetidine moiety. The optimization of reaction conditions has been a focus of recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

From a structural standpoint, the molecule exhibits a balance between rigidity and flexibility due to the conjugation within the imidazo[1,2-a]pyridine ring and the strained nature of the azetidine ring. This balance is crucial for its interaction with biological targets. Computational studies using molecular docking have provided insights into how this compound interacts with protein surfaces, shedding light on its potential therapeutic applications.

One of the most exciting developments involving 3-{imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine is its role in anti-cancer drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its selectivity towards cancer cells over normal cells suggests a potential reduction in side effects compared to traditional chemotherapy agents.

In terms of physical properties, this compound exhibits moderate solubility in organic solvents and shows stability under physiological conditions. Its spectroscopic data, including UV-Vis and NMR spectra, have been well-characterized, providing valuable information for quality control and structural elucidation.

The integration of green chemistry principles into the synthesis of 3-{imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine has been another area of focus. Researchers have explored the use of recyclable catalysts and biodegradable solvents to minimize environmental impact while maintaining high yields.

Looking ahead, ongoing research aims to further optimize this compound's pharmacokinetic properties to enhance its bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 3-{imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With continued advancements in synthetic methods and biological testing, this compound holds great promise for addressing unmet medical needs.